4-fluoro-N-(2-(6-((2-oxo-2-(m-tolylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-[6-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C23H21FN6O2S/c1-15-3-2-4-18(13-15)26-21(31)14-33-22-10-9-19-27-28-20(30(19)29-22)11-12-25-23(32)16-5-7-17(24)8-6-16/h2-10,13H,11-12,14H2,1H3,(H,25,32)(H,26,31)
• InChI Key: LIKKOMDSRDHZNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN3C(=NN=C3CCNC(=O)C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C23H21FN6O2S
• Molecular Weight: 464.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a benzamide, a triazolopyridazine, and a thioether. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions. For example, benzamides can participate in nucleophilic acyl substitution reactions, and triazoles can undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups would likely make it soluble in polar solvents.

Scientific Research Applications

Antiproliferative Activity of Triazolopyridazine Derivatives

A study by Ilić et al. (2011) synthesized a library of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives showing that while thrombin inhibitory and fibrinogen receptor antagonistic activities were lost compared to benzamidine compounds, the ester forms of these derivatives inhibited the proliferation of endothelial and tumor cells. This suggests a potential research application of similar compounds in cancer research, particularly in understanding and developing antiproliferative agents Ilić et al., 2011.

Antimicrobial Evaluation of Thienopyrimidine Derivatives

Bhuiyan et al. (2006) explored the antimicrobial potential of thienopyrimidine derivatives, highlighting the versatility of triazolopyridazine structures in combating microbial infections. These compounds exhibited pronounced antimicrobial activity, showcasing the relevance of such chemical frameworks in developing new antimicrobial agents Bhuiyan et al., 2006.

Biological Activities of Hybrid Molecules

Başoğlu et al. (2013) investigated the biological activities of hybrid molecules containing penicillanic or cephalosporanic acid moieties, combined with triazolopyridazine structures. Some compounds demonstrated good to moderate antimicrobial activity, indicating the potential of such hybrids in antibiotic research Başoğlu et al., 2013.

Antitumor and Antimicrobial Activities of Enaminones

A study by Riyadh (2011) synthesized enaminones leading to N-arylpyrazole-containing compounds, which upon further reactions yielded [1,2,4]triazolopyrimidines with significant antitumor and antimicrobial activities. This demonstrates the application of such compounds in the development of new therapeutic agents Riyadh, 2011.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could involve further exploration of the compound’s synthesis, properties, and potential applications. This could include optimizing the synthesis process, investigating the compound’s reactivity, studying its mechanism of action, and testing its biological activity.